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Compound of Interest |

4-(Bromomethyl)oxane-4-
Compound Name:
carbonitrile

CAS No.: 1374656-55-9

Cat. No.: B15238388

Get Quote

Prepared for researchers, medicinal chemists, and professionals in drug development, this

document provides a comprehensive technical overview of 4-(Bromomethyl)oxane-4-
carbonitrile. Given the specialized nature of this reagent, this guide synthesizes available data
from suppliers with established principles of organic chemistry to offer practical insights into its
properties, synthesis, and potential applications.

Section 1: Core Chemical Identity and
Physicochemical Properties

4-(Bromomethyl)oxane-4-carbonitrile is a unique bifunctional molecule incorporating a
tetrahydropyran (oxane) ring, a nitrile group, and a reactive bromomethyl handle. This
combination makes it a valuable building block, particularly for the synthesis of spirocyclic
compounds where a quaternary center on an oxane ring is desired.

The presence of the electron-withdrawing nitrile group alpha to the bromomethyl-substituted
carbon atom influences the molecule's reactivity and electronic properties. Its structural
features are key to its utility in constructing complex molecular architectures.
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Table 1: Physicochemical and Identification Properties

Property Value Source(s)
CAS Number 125552-89-8
Molecular Formula C7H10BrNO
Molecular Weight 204.06 g/mol
4-(bromomethyl)oxane-4-
IUPAC Name o
carbonitrile
Canonical SMILES C1COCC(C1)(CCBr)C#N
YQBCNZYWMAJBCM-
INChl Key
UHFFFAOYSA-N
White to off-white solid or
Appearance
powder
Purity Typically 295%
N Soluble in dichloromethane, ]
Solubility General chemical knowledge

chloroform, ethyl acetate.

Section 2: Synthesis and Mechanistic

Considerations

While specific, peer-reviewed synthesis protocols for 4-(Bromomethyl)oxane-4-carbonitrile

are not widely published, a plausible and efficient synthetic route can be designed based on

well-established organic transformations. The most logical approach involves the alpha-

functionalization of a pre-existing oxane-4-carbonitrile precursor.

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from the commercially

available 4-oxacyclohexanone. The first step involves a Strecker-type reaction or a variation

thereof to introduce the nitrile group and a hydroxymethyl group at the C4 position. The

subsequent step is the conversion of the primary alcohol to the corresponding bromide.
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Step-by-Step Protocol:
e Cyanohydrin Formation and Functionalization (Hypothetical):

o To a stirred solution of 4-oxacyclohexanone in a suitable solvent (e.g., a buffered aqueous
solution), add a cyanide source like sodium cyanide (NaCN) or trimethylsilyl cyanide
(TMSCN).

o This reaction forms the corresponding cyanohydrin intermediate.

o A subsequent reaction, for instance with a formaldehyde equivalent followed by reduction,
could lead to the 4-(hydroxymethyl)oxane-4-carbonitrile precursor. This is a simplified
hypothesis; multi-step sequences are likely required.

e Bromination of the Primary Alcohol:

o The most reliable method for converting the resulting 4-(hydroxymethyl)oxane-4-
carbonitrile to the target compound is through an Appel reaction or by using reagents like
phosphorus tribromide (PBrs).

o Using PBrs: Dissolve the alcohol precursor in a dry, aprotic solvent such as
dichloromethane (DCM) or diethyl ether under an inert atmosphere (N2 or Ar) and cool to 0
°C.

o Slowly add PBrs (approximately 0.33-0.5 equivalents) dropwise. The reaction is
exothermic.

o Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis
indicates complete consumption of the starting material.

o The reaction is then carefully quenched by pouring it over ice-water and extracted with an
organic solvent. The organic layers are combined, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure to yield the crude product, which can
be purified by column chromatography.

Causality in Protocol Design
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 Inert Atmosphere: The use of an inert atmosphere is crucial during the bromination step to
prevent the reaction of PBrs with atmospheric moisture, which would form HBr and
phosphorous acid, leading to unwanted side reactions.

o Controlled Temperature: The initial cooling to 0 °C is a standard precaution to manage the
exothermic nature of the reaction between PBr3 and the alcohol, preventing potential thermal

degradation of the product or solvent boiling.

o Aprotic Solvent: A dry, aprotic solvent like DCM is selected to ensure it does not react with

the brominating agent.

Step 1: Precursor Synthesis

G—Oxacyclohexanone)

Cyanation &
Functionalization

G-(hydroxymethyl)oxane-4-carb0nitrila

Step 2: Bromination

. PBrs or CBrs/PPhs
G-(hydroxymethyl)oxane-4-carbon|tr|k9 in dry DCM

4-(Bromomethyl)oxane-4-carbonitrile
(CAS 125552-89-8)

Click to download full resolution via product page

Caption: Proposed two-stage synthesis of the target compound.
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Section 3: Reactivity and Synthetic Applications

The utility of 4-(Bromomethyl)oxane-4-carbonitrile stems from its two orthogonal reactive
sites. The primary alkyl bromide is an excellent electrophile for nucleophilic substitution
reactions, while the nitrile group can undergo a variety of transformations.

Key Chemical Transformations

» Nucleophilic Substitution (Sn2): The bromomethyl group is highly susceptible to displacement
by a wide range of nucleophiles. This allows for the straightforward introduction of various
functional groups.

o With N-nucleophiles: Amines, azides, and heterocycles can be readily alkylated to form
new C-N bonds, a cornerstone of medicinal chemistry for accessing novel amine
derivatives.

o With O-nucleophiles: Alcohols and phenols can be used to form ethers, while carboxylates
can form esters.

o With S-nucleophiles: Thiols are excellent nucleophiles for this substrate, leading to the
formation of thioethers.

o With C-nucleophiles: Stabilized carbanions, such as those derived from malonates or
cyanoacetates, can be used for C-C bond formation, enabling chain extension.

« Nitrile Group Manipulations: The nitrile can be:

o Hydrolyzed: To form a carboxylic acid or a primary amide, depending on the reaction
conditions (acidic or basic).

o Reduced: To a primary amine using reducing agents like lithium aluminum hydride (LiAIH4)
or catalytic hydrogenation.

o Converted to a Tetrazole: Via reaction with an azide source (e.g., sodium azide), which is
a common bioisosteric replacement for a carboxylic acid in drug design.

This dual reactivity makes it an ideal scaffold for building libraries of complex molecules,
especially those containing a spiro-oxane motif.
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4-(Bromomethyl)oxane-4-carbonitrile
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Caption: Reactivity map of 4-(Bromomethyl)oxane-4-carbonitrile.

Section 4: Analytical Characterization

A comprehensive structural confirmation and purity assessment should be conducted using a
combination of standard analytical techniques.

Table 2: Standard Analytical Protocols
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Technique Expected Observations Purpose

Signals corresponding to the

diastereotopic protons of the

oxane ring (typically in the 3.5-  Structural confirmation and
1H NMR 4.0 ppm and 1.5-2.5 ppm identification of key functional

regions). A key singlet for the - groups.

CHzBr protons (expected

around 3.5-3.8 ppm).

A signal for the quaternary

carbon C(CN)(CHzBr) (around

40-50 ppm), a signal for the Confirms the carbon skeleton
13C NMR nitrile carbon (118-125 ppm), a  and the presence of the nitrile

signal for the -CH2Br carbon and bromomethyl groups.

(30-40 ppm), and signals for

the oxane ring carbons.

A characteristic sharp

absorption band for the nitrile

(C=N) stretch around 2240- i

2260 cm-1. C-H stretching Confirms the presence of key
FT-IR functional groups, especially

bands below 3000 cm~1. A C-
O-C stretching band for the
ether linkage around 1050-
1150 cm~1.

the nitrile.

Mass Spectrometry (MS)

The molecular ion peak [M]* or
protonated molecule [M+H]*
should be observable, showing
a characteristic isotopic pattern
for bromine (*°Br/%1Br in an

approximate 1:1 ratio).

Confirms molecular weight and
elemental composition

(bromine presence).

HPLC/UPLC

A single major peak under
appropriate chromatographic

conditions.

Purity assessment.
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Section 5: Safety, Handling, and Storage

As a reactive alkylating agent, 4-(Bromomethyl)oxane-4-carbonitrile requires careful
handling to ensure personnel safety and maintain compound integrity.

o Hazard Classification: While specific data is limited, it should be treated as a hazardous
substance. It is likely an irritant to the skin, eyes, and respiratory system. Alkyl bromides are
often classified as toxic and lachrymatory.

o Personal Protective Equipment (PPE): Always handle this compound inside a certified
chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves
(nitrile is a common choice, but check compatibility), and safety glasses or goggles.

e Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Use tools
(spatulas, scoops) to handle the solid material and prevent contamination.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It should
be stored away from incompatible materials such as strong oxidizing agents, strong bases,
and moisture.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations
for hazardous chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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